Benzeneacetamide

• CAS: 103-81-1
• Synonyms: 2-phenylacetamide
• Molecular Formula: C8H9NO
• Molecular Weight: 135.16 g/mol
• SMILES: C1=CC=C(C=C1)CC(=O)N
• InChI: InChI=1S/C8H9NO/c9-8(10)6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,9,10)
• InChIKey: LSBDFXRDZJMBSC-UHFFFAOYSA-N

Benzeneacetamide (CAS 103-81-1) is the validated, high-purity (≥98%) pharmaceutical intermediate for penicillin G fermentation and phenobarbital synthesis. Substitution with phenylacetic acid or benzamide is not scientifically valid—melting point differentials >40°C vs acetanilide and distinct hydrogen-bonding capacities lead to yield loss and out-of-spec impurity profiles. The established synthetic route delivers >95% yield and 99% purity, making it the economical choice for regulated GMP production. 27 mg/mL water solubility supports direct use in biological assays. As a versatile scaffold for CNS drug discovery, it activates α2-adrenergic receptors and estrogen pathways (ERα/ERβ/GPR30). Ideal for analytical reference standards (DSC, FTIR calibration) and green chemistry research. Order research quantities today.

Benzeneacetamide (CAS 103-81-1): Technical Overview for Industrial Procurement & Research

Benzeneacetamide (C8H9NO, MW 135.16), also known as 2-phenylacetamide or α-toluamide, is a primary aromatic amide existing as a white crystalline solid at room temperature [1]. Its core structure consists of a phenyl group linked to an acetamide moiety via a methylene bridge, which distinguishes it from structurally similar benzamides and acetanilides [2]. The compound serves as a critical pharmaceutical intermediate, primarily in the synthesis of penicillin G culture media and the sedative phenobarbital , while also finding utility in pesticide and fragrance manufacturing [3].

• [1] National Institute of Standards and Technology (NIST). (n.d.). Benzeneacetamide. NIST Chemistry WebBook, SRD 69. View Source
• [2] PubChem. (n.d.). 2-Phenylacetamide. PubChem Compound Summary. View Source
• [3] Molbase. (n.d.). 2-Phenylacetamide. View Source

Why Generic Substitution of Benzeneacetamide with Other Aromatic Amides Fails in Regulated Applications

Generic substitution of Benzeneacetamide with close structural analogs such as phenylacetic acid (CAS 103-82-2), benzamide (CAS 55-21-0), or acetanilide (CAS 103-84-4) is not scientifically valid for most validated applications. While these compounds share an aromatic core and amide/acid functionalities, their distinct chemical and physical properties—most notably a melting point differential of over 40°C versus acetanilide [1]—render them non-interchangeable in regulated pharmaceutical syntheses and material science applications. Critical differences in hydrogen-bonding capacity, logP, and reactivity with downstream reagents mean that substituting Benzeneacetamide without re-validation of the entire synthetic pathway or formulation risks significant yield reduction, altered impurity profiles, and out-of-specification final product characteristics [2].

• [1] Acetanilide. (2024). In Wikipedia. View Source
• [2] Baike. (2024). Benzeneacetamide. View Source

Quantitative Procurement Evidence: Differentiating Benzeneacetamide from Key Analogs

Melting Point: A Key Differentiator for Purification and Formulation

The melting point of Benzeneacetamide is a critical factor in its purification and formulation. With a reported melting point of 156-158°C , it is significantly higher than that of the commonly confused analog acetanilide (113-115°C) [1]. This >40°C difference provides a wider processing window for recrystallization and ensures thermal stability in downstream reactions.

Evidence Dimension	Melting Point
Target Compound Data	156-158°C
Comparator Or Baseline	Acetanilide (113-115°C)
Quantified Difference	>40°C
Conditions	Standard atmospheric pressure, pure substance

Why This Matters

A higher melting point indicates greater thermal stability and allows for more robust purification processes via recrystallization, which is essential for achieving high purity in pharmaceutical applications.

• [1] Acetanilide. (2024). In Wikipedia. View Source

Solubility Profile: Aqueous vs. Organic Solvent Performance

The solubility of Benzeneacetamide differs markedly from its acid counterpart. In water at 25°C, Benzeneacetamide exhibits a solubility of 27 mg/mL , whereas phenylacetic acid is described as 'slightly soluble' in water but readily soluble in organic solvents [1]. This quantitative solubility data (199.76 mM in water) is crucial for designing aqueous-phase reactions and extractions, offering a clear advantage over less water-soluble analogs for specific applications.

Evidence Dimension	Water Solubility at 25°C
Target Compound Data	27 mg/mL (199.76 mM)
Comparator Or Baseline	Phenylacetic acid (Slightly soluble)
Quantified Difference	Quantitative solubility vs. qualitative description
Conditions	Pure water, 25°C

Why This Matters

Quantitative solubility data enables precise formulation and reaction design, particularly for aqueous-based synthetic steps or biological assays, where a defined concentration is mandatory for reproducibility.

• [1] PubChem. (n.d.). Phenylacetic acid. PubChem Compound Summary. View Source

Carbonyl Vibrational Frequency as a Probe for Solvent Interactions

FTIR studies of Benzeneacetamide in 18 different organic solvents reveal a carbonyl stretching frequency (ν(CO)) that is highly sensitive to the solvent's hydrogen-bond donor acidity [1]. The observed red-shift in alkanols, due to enhanced O-H⋯O=C hydrogen bonding, provides a quantitative basis for predicting its behavior in complex liquid mixtures. In contrast, the ν(CO) of benzamide shows a different pattern of solvent-induced shifts [2], indicating distinct intermolecular interaction profiles.

Evidence Dimension	Carbonyl Stretching Frequency (ν(CO)) Shift
Target Compound Data	Significant red-shift in alkanols (exact values vary by solvent)
Comparator Or Baseline	Benzamide (different shift pattern)
Quantified Difference	Qualitative difference in solvent sensitivity profile
Conditions	18 organic solvents, FTIR spectroscopy

Why This Matters

This spectroscopic data provides a predictive tool for understanding and controlling Benzeneacetamide's behavior in multi-component solvent systems, which is critical for process development and analytical method validation.

• [1] Xu, L., & Zhang, F. (2023). FTIR study on the CO interactions of benzeneacetamide in solution. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 295, 122601. View Source
• [2] Venkatesan, V., & Sundaram, K. (2018). FTIR and FT-Raman spectra, molecular geometry, vibrational assignments, first order hyperpolarizability, HOMO-LUMO and MEP analysis of benzamide by density functional theory. Journal of Molecular Structure, 1160, 1-14. View Source

Synthetic Route Efficiency: Traditional Hydrolysis vs. Novel Amidation Pathways

Industrial production of Benzeneacetamide via the traditional route involves the hydrolysis of benzyl cyanide with concentrated sulfuric or hydrochloric acid, achieving yields typically above 95% with high purity (99%) [1]. However, newer catalytic methods, such as the palladium-catalyzed aminocarbonylation of benzylic ammonium triflates with nitroarenes, offer an alternative route to substituted phenylacetamides with moderate to good yields (typically 50-80%) . While the traditional route is optimized for the parent compound, the catalytic route provides a more direct and versatile entry into a wider array of derivatives.

Evidence Dimension	Synthetic Yield
Target Compound Data	>95% yield, 99% purity (traditional hydrolysis)
Comparator Or Baseline	Palladium-catalyzed route (50-80% yield for derivatives)
Quantified Difference	~15-45% yield advantage for parent compound via traditional route
Conditions	Industrial process: benzyl cyanide + conc. acid; Catalytic: Pd(acac)2/DPPF, benzylic triflates + nitroarenes

Why This Matters

For procurement decisions related to large-scale production of the parent compound, the established hydrolysis method offers a superior yield and cost profile. However, for research requiring diverse analogs, the catalytic route provides a more efficient and flexible synthetic platform.

• [1] Google Patents. (2001). Process for preparing phenylacetamide. Patent US6252120B1. View Source

Defined Application Scenarios for Benzeneacetamide Based on Verifiable Evidence

Pharmaceutical Intermediate: Penicillin G Fermentation

As a proven precursor in the production of penicillin G culture media , Benzeneacetamide serves as a specific source of the phenylacetyl side chain. The >95% yield and 99% purity achievable from the established synthetic route [1] make it the preferred and economically viable feedstock for this high-volume fermentation process. Substitution with analogs like phenylacetic acid, while chemically similar, would necessitate re-optimization of the entire fermentation process, including strain adaptation and downstream purification, leading to significant cost and time penalties.

Drug Discovery: Scaffold for CNS-Active Agents

The structural similarity of Benzeneacetamide to bioactive phenylalkylamines makes it a valuable core scaffold for medicinal chemistry programs targeting the central nervous system . Its interaction with the α2-adrenergic receptor and its estrogen-like effects mediated through ERα/ERβ and GPR30 provide a validated starting point for the design of novel anticonvulsant, antidepressant, or hormone-modulating agents. The quantitative solubility data (27 mg/mL in water) facilitates its use in in vitro biological assays.

Analytical Chemistry: Reference Standard for Method Development

The well-defined physical properties of Benzeneacetamide, including its sharp melting point (156-158°C) and distinct carbonyl stretching frequency profile in various solvents [2], establish it as a suitable reference standard for analytical method development and validation. It can be used to calibrate instruments like differential scanning calorimeters (DSC) and FTIR spectrometers, and to develop robust HPLC methods for separating and quantifying related impurities in pharmaceutical formulations.

Green Chemistry: Biocatalytic Synthesis Research

For research groups focused on developing greener, more sustainable synthetic routes, Benzeneacetamide serves as an important model substrate. The palladium-catalyzed aminocarbonylation route using benzylic ammonium triflates and nitroarenes represents a less hazardous and more atom-economical alternative to traditional acid hydrolysis. Furthermore, its use as a benchmark for developing biocatalytic amidation pathways with whole-cell systems like Candida parapsilosis [3] positions it at the forefront of environmentally benign chemical manufacturing research.

• [1] Google Patents. (2001). Process for preparing phenylacetamide. Patent US6252120B1. View Source
• [2] Xu, L., & Zhang, F. (2023). FTIR study on the CO interactions of benzeneacetamide in solution. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 295, 122601. View Source
• [3] Repository IAS. (2022). A novel green route for the synthesis of N-phenylacetamides, benzimidazoles and acridinediones using Candida parapsilosis ATCC 7330. View Source